N-benzyl-2-[2,4-dioxo-3-(4-{[(propan-2-yl)carbamoyl]methyl}phenyl)-1,2,3,4-tetrahydroquinazolin-1-yl]acetamide

• IUPAC Name: 2-[4-[1-[2-(benzylamino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]phenyl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C28H28N4O4/c1-19(2)30-25(33)16-20-12-14-22(15-13-20)32-27(35)23-10-6-7-11-24(23)31(28(32)36)18-26(34)29-17-21-8-4-3-5-9-21/h3-15,19H,16-18H2,1-2H3,(H,29,34)(H,30,33)
• InChI Key: LZBDNVGIDGCMBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N(C2=O)CC(=O)NCC4=CC=CC=C4
• Molecular Formula: C28H28N4O4
• Molecular Weight: 484.5 g/mol

Description

“N-benzyl-2-[2,4-dioxo-3-(4-{[(propan-2-yl)carbamoyl]methyl}phenyl)-1,2,3,4-tetrahydroquinazolin-1-yl]acetamide” is a complex organic compound. It contains a benzyl group, a tetrahydroquinazoline ring which is a type of heterocyclic compound, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the tetrahydroquinazoline ring, along with the attached benzyl and acetamide groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The benzyl and acetamide groups could potentially undergo various substitution or addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future research directions for this compound could involve further studying its properties and potential uses. This could include research into its potential applications in fields such as medicine or materials science.